Cas no 1185101-22-7 (Apafant-d8)
Apafant-d8 Chemical and Physical Properties
Names and Identifiers
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- Apafant-d8
- N-[4-(1-cyanocyclopentyl)phenyl]-2-[(1-oxidopyridin-1-ium-4-yl)methylamino]pyridine-3-carboxamide,hydrochloride
- WEB 2086BS-d8
- WEB 2086-d8
- 4-[3-[4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-yl]-1-oxopropyl]morpholine-d8
- Morpholine-d8, 4-[3-[4-(2-chlorophenyl)-9-Methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-yl]-1-oxopropyl]-
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- Inchi: 1S/C22H22ClN5O2S/c1-14-25-26-19-13-24-21(16-4-2-3-5-18(16)23)17-12-15(31-22(17)28(14)19)6-7-20(29)27-8-10-30-11-9-27/h2-5,12H,6-11,13H2,1H3
- InChI Key: JGPJQFOROWSRRS-UHFFFAOYSA-N
- SMILES: c1(cc2C(c3c(Cl)cccc3)=NCc3nnc(C)[n]3-c2s1)CCC(=O)N1CCOCC1
Computed Properties
- Exact Mass: 449.16200
Experimental Properties
- PSA: 103.27000
- LogP: 5.65788
Apafant-d8 Security Information
- Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere
Apafant-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A726102-1mg |
Apafant-d8 |
1185101-22-7 | 1mg |
$ 224.00 | 2023-04-19 | ||
| TRC | A726102-10mg |
Apafant-d8 |
1185101-22-7 | 10mg |
$ 1694.00 | 2023-04-19 |
Apafant-d8 Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Apafant-d8
Introduction to Apafant-d8 and Its Significance in Modern Chemical Research
Apafant-d8 is a meticulously synthesized isotope-labeled compound with the CAS number 1185101-22-7, playing a pivotal role in the realm of chemical and biomedical research. This compound, characterized by its deuterium-labeled structure, has garnered significant attention due to its applications in analytical chemistry, drug metabolism studies, and the development of novel therapeutic agents. The introduction of deuterium atoms into the molecular framework not only enhances the stability of the compound but also allows for precise tracing and quantification in complex biological systems.
The molecular structure of Apafant-d8 is engineered to mimic its parent compound, Apafant, which has been extensively studied for its potential in modulating cellular processes. The addition of deuterium atoms at specific positions in the molecule imparts unique spectroscopic properties, making it an invaluable tool for researchers seeking high-resolution data. This is particularly crucial in the field of mass spectrometry, where isotopic labeling significantly improves the sensitivity and specificity of detection methods.
In recent years, the demand for high-purity labeled compounds has surged, driven by advancements in metabolomics and proteomics. Apafant-d8 fits seamlessly into this landscape, offering researchers a reliable tool for studying metabolic pathways and protein interactions. Its applications extend to pharmacokinetic studies, where the ability to track drug degradation and excretion pathways is paramount. The compound's stability under various experimental conditions further enhances its utility, ensuring consistent results across different research settings.
The synthesis of Apafant-d8 involves a series of carefully controlled chemical reactions, each designed to introduce deuterium atoms at strategic locations within the molecule. This process requires a deep understanding of organic chemistry principles and access to specialized equipment for isotopic labeling. Researchers often collaborate with chemical manufacturers who possess the expertise and facilities necessary to produce such compounds with high fidelity. The resulting product is then rigorously tested to ensure compliance with stringent quality standards.
One of the most compelling aspects of Apafant-d8 is its role in advancing our understanding of cellular apoptosis. Studies have shown that compounds similar to Apafant can influence key regulatory proteins involved in this critical biological process. By using Apafant-d8 as a research tool, scientists can gain insights into how these proteins interact and how their dysfunction may contribute to various diseases. This knowledge is invaluable for developing targeted therapies that can modulate apoptosis in a controlled manner.
The integration of Apafant-d8 into research protocols has also opened new avenues for drug discovery. Pharmaceutical companies are increasingly leveraging isotopically labeled compounds to accelerate their R&D pipelines. The ability to monitor drug interactions at a molecular level allows for more efficient screening of potential candidates, reducing the time and cost associated with traditional drug development methods. This approach aligns well with the broader goal of precision medicine, where treatments are tailored to individual patient profiles.
Furthermore, the use of Apafant-d8 in environmental monitoring has emerged as a promising application. Its stability and detectability make it an ideal candidate for studying environmental pollutants and their impact on biological systems. By tracking labeled compounds in ecosystems, researchers can better understand contamination patterns and develop strategies for mitigation. This interdisciplinary approach underscores the versatility of Apafant-d8 and its relevance beyond traditional biomedical research.
The future prospects of Apafant-d8 are bright, with ongoing research exploring new synthetic pathways and applications. As technology advances, the precision and efficiency of isotopic labeling techniques are expected to improve, further enhancing the utility of compounds like Apafant-d8. Collaborative efforts between academia and industry will be crucial in harnessing these advancements and translating them into tangible benefits for society.
In conclusion, Apafant-d8 stands as a testament to the ingenuity of modern chemical research. Its unique properties make it an indispensable tool for scientists across various disciplines, from fundamental biological studies to cutting-edge drug development. As we continue to uncover new applications for this remarkable compound, its impact on scientific progress is bound to grow exponentially.
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